Cas no 1307248-78-7 (2-(4-Formyl-3-methyl-1H-pyrazol-1-yl)nicotinonitrile)

• Product Name: 2-(4-Formyl-3-methyl-1H-pyrazol-1-yl)nicotinonitrile
• CAS No: 1307248-78-7
• MF: C₁₁H₈N₄O
• MW: 212.207421302795
• CID: 3167493
• PubChem ID: 58268556
• Update Time: 2025-04-21

2-(4-Formyl-3-methyl-1H-pyrazol-1-yl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1806040
• 2-(4-Formyl-3-methyl-pyrazol-1-yl)pyridine-3-carbonitrile
• MWHYMCRAIVRANE-UHFFFAOYSA-N
• 2-(4-Formyl-3-methyl-1H-pyrazol-1-yl)nicotinonitrile
• CS-0444513
• 1307248-78-7

• Inchi： 1S/C11H8N4O/c1-8-10(7-16)6-15(14-8)11-9(5-12)3-2-4-13-11/h2-4,6-7H,1H3
• InChI Key： MWHYMCRAIVRANE-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C2C(C#N)=CC=CN=2)N=C1C

Computed Properties

• Exact Mass: 212.06981089Da
• Monoisotopic Mass: 212.06981089Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.6Ų